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Compound of Interest

Compound Name: L-Octanoylcarnitine-d3

Cat. No.: B11943218 Get Quote

This guide provides essential safety and logistical information for the proper disposal of L-
Octanoylcarnitine-d3, a deuterated acylcarnitine used as an internal standard in mass

spectrometry-based research. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with general environmental regulations.

Disclaimer: This document provides general guidance. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department for specific protocols and to ensure compliance with all local, state, and

federal regulations.

Immediate Safety and Handling Precautions
While L-Octanoylcarnitine-d3 is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), standard laboratory safety practices should always be

observed.

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses, and nitrile gloves, when handling L-Octanoylcarnitine-d3.

Spill Management: In the event of a spill, small quantities of the solid material can be

mechanically picked or wiped up with a damp cloth.[1] For larger spills, cover the area with

an inert absorbent material like sand or earth, collect the mixture, and place it in a suitable

container for disposal.[1] Ensure the spill site is then cleaned with soap and water.
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Chemical and Safety Data
The following table summarizes key quantitative and safety information for L-
Octanoylcarnitine-d3.

Property Value Reference

CAS Number 1334532-24-9 --INVALID-LINK--[2]

Molecular Formula C₁₅H₂₇D₃NO₄ · Cl --INVALID-LINK--[2]

Appearance Solid --INVALID-LINK--[2]

Hazard Classification
Not classified as hazardous

according to GHS
--INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--[2]

Disposal Workflow
The proper disposal of L-Octanoylcarnitine-d3 depends on its physical state (solid or in

solution) and the specific regulations of your institution. The following diagram outlines the

general decision-making process for disposal.
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Disposal workflow for L-Octanoylcarnitine-d3.

Step-by-Step Disposal Procedures
Based on the workflow, follow the appropriate procedure for your L-Octanoylcarnitine-d3
waste.

Unused Solid L-Octanoylcarnitine-d3
Consult EHS: Confirm with your institution's EHS department that L-Octanoylcarnitine-d3 is

approved for disposal as non-hazardous solid waste.

Packaging: Ensure the chemical is in a well-sealed, clearly labeled container. If the original

container is used, deface the label to prevent confusion.

Disposal: Following EHS approval, the sealed container can typically be placed in the regular

laboratory solid waste stream.[3] Some institutions may require it to be placed directly into a

dumpster to avoid handling by custodial staff.[3]
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Aqueous Solutions of L-Octanoylcarnitine-d3
Consult EHS: Verify with your EHS department if aqueous solutions of this compound are

permitted for drain disposal.

Check pH: Ensure the pH of the solution is within the neutral range acceptable for your local

wastewater treatment facility (typically between 5.5 and 9.5).[4] If necessary, neutralize the

solution.

Dilution and Disposal: If approved, pour the solution down the sanitary sewer drain, followed

by flushing with a generous amount of cold water (e.g., at least 20 parts water).[4][5] This

applies only to drains that lead to a wastewater treatment plant, never a storm drain.

L-Octanoylcarnitine-d3 in Organic Solvents (e.g., DMSO)
Hazardous Waste: Any solution of L-Octanoylcarnitine-d3 in an organic solvent must be

treated as hazardous chemical waste, with the hazard being dictated by the solvent.

Collection: Collect the waste solution in a designated, properly sealed, and clearly labeled

hazardous waste container. The label should identify all chemical constituents.

Storage and Pickup: Store the hazardous waste container in a designated satellite

accumulation area. Follow your institution's procedures for hazardous waste pickup and

disposal.

By adhering to these guidelines and prioritizing consultation with your institutional EHS

department, you can ensure the safe and compliant disposal of L-Octanoylcarnitine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.caymanchem.com/product/26577/octanoyl-l-carnitine-d3-chloride
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b11943218#l-octanoylcarnitine-d3-proper-disposal-procedures
https://www.benchchem.com/product/b11943218#l-octanoylcarnitine-d3-proper-disposal-procedures
https://www.benchchem.com/product/b11943218#l-octanoylcarnitine-d3-proper-disposal-procedures
https://www.benchchem.com/product/b11943218#l-octanoylcarnitine-d3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11943218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11943218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

